1-[3-(4-fluorophenyl)acryloyl]-1,2,3,4-tetrahydroquinoline

• IUPAC Name: (E)-1-(3,4-dihydro-2H-quinolin-1-yl)-3-(4-fluorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C18H16FNO/c19-16-10-7-14(8-11-16)9-12-18(21)20-13-3-5-15-4-1-2-6-17(15)20/h1-2,4,6-12H,3,5,13H2/b12-9+
• InChI Key: NMKPJBQCDRCXCE-FMIVXFBMSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)C(=O)C=CC3=CC=C(C=C3)F
• Isomeric SMILES: C1CC2=CC=CC=C2N(C1)C(=O)/C=C/C3=CC=C(C=C3)F
• Molecular Formula: C18H16FNO
• Molecular Weight: 281.3 g/mol
• Solubility: 18.5 [ug/mL] (The mean of the results at pH 7.4)

Description

1-[3-(4-fluorophenyl)acryloyl]-1,2,3,4-tetrahydroquinoline, also known as FPQ, is a synthetic compound that has attracted significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. FPQ belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.

Mechanism of Action

The mechanism of action of 1-[3-(4-fluorophenyl)acryloyl]-1,2,3,4-tetrahydroquinoline is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in tumor growth and inflammation. 1-[3-(4-fluorophenyl)acryloyl]-1,2,3,4-tetrahydroquinoline has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to promote inflammation. 1-[3-(4-fluorophenyl)acryloyl]-1,2,3,4-tetrahydroquinoline has also been shown to inhibit the activity of protein kinase C (PKC), an enzyme that is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
1-[3-(4-fluorophenyl)acryloyl]-1,2,3,4-tetrahydroquinoline has been shown to exhibit various biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of cell proliferation, and the suppression of tumor growth in animal models. 1-[3-(4-fluorophenyl)acryloyl]-1,2,3,4-tetrahydroquinoline has also been found to reduce inflammation and oxidative stress in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[3-(4-fluorophenyl)acryloyl]-1,2,3,4-tetrahydroquinoline is its diverse biological activities, which make it suitable for various scientific research applications. 1-[3-(4-fluorophenyl)acryloyl]-1,2,3,4-tetrahydroquinoline is also relatively easy to synthesize and has been optimized to produce high yields and purity. However, one limitation of 1-[3-(4-fluorophenyl)acryloyl]-1,2,3,4-tetrahydroquinoline is its potential toxicity, which may limit its use in certain experiments. Additionally, more research is needed to fully understand the mechanism of action of 1-[3-(4-fluorophenyl)acryloyl]-1,2,3,4-tetrahydroquinoline and its potential side effects.

Future Directions

There are several future directions for the scientific research of 1-[3-(4-fluorophenyl)acryloyl]-1,2,3,4-tetrahydroquinoline. One area of interest is the development of novel derivatives of 1-[3-(4-fluorophenyl)acryloyl]-1,2,3,4-tetrahydroquinoline with improved biological activities and reduced toxicity. Another area of interest is the investigation of the potential use of 1-[3-(4-fluorophenyl)acryloyl]-1,2,3,4-tetrahydroquinoline in combination with other drugs or therapies for the treatment of cancer and inflammatory diseases. Additionally, more research is needed to fully understand the mechanism of action of 1-[3-(4-fluorophenyl)acryloyl]-1,2,3,4-tetrahydroquinoline and its potential applications in other areas of medicine.

Synthesis Methods

The synthesis of 1-[3-(4-fluorophenyl)acryloyl]-1,2,3,4-tetrahydroquinoline involves a multi-step process that includes the condensation of 4-fluorobenzaldehyde with cyclohexanone in the presence of potassium hydroxide to yield the intermediate 4-fluorophenylcyclohexanone. The intermediate is then reacted with ethyl acetoacetate in the presence of ammonium acetate to yield the final product, 1-[3-(4-fluorophenyl)acryloyl]-1,2,3,4-tetrahydroquinoline. The synthesis of 1-[3-(4-fluorophenyl)acryloyl]-1,2,3,4-tetrahydroquinoline has been optimized to produce high yields and purity, making it suitable for various scientific research applications.

Scientific Research Applications

1-[3-(4-fluorophenyl)acryloyl]-1,2,3,4-tetrahydroquinoline has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit significant antitumor activity against various cancer cell lines, including breast, colon, and lung cancer. 1-[3-(4-fluorophenyl)acryloyl]-1,2,3,4-tetrahydroquinoline has also been found to possess anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, 1-[3-(4-fluorophenyl)acryloyl]-1,2,3,4-tetrahydroquinoline has been shown to exhibit antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.